Cas no 1805335-15-2 (6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine)

6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine is a fluorinated pyridine derivative with a unique structural framework, combining amino, hydroxy, nitro, and difluoromethyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing (nitro, difluoromethyl) and electron-donating (amino, hydroxy) groups enables selective reactivity, facilitating further functionalization. Its fluorine substitution enhances metabolic stability and lipophilicity, making it valuable in drug discovery. The compound's crystalline nature ensures ease of handling and purification. Suitable for use in heterocyclic chemistry, it offers a balance of reactivity and stability for advanced synthetic applications.

6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine structure

1805335-15-2 structure

Product Name:6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine

CAS No:1805335-15-2

MF:C₆H₅F₂N₃O₃

MW:205.119007825851

CID:4800667

Update Time:2025-05-26

6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine
- Inchi： 1S/C6H5F2N3O3/c7-6(8)4-5(11(13)14)2(12)1-3(9)10-4/h1,6H,(H3,9,10,12)
- InChI Key： UFUJJMAJVGLLCQ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(C=C(N)N1)=O)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 356
XLogP3: 0.3
Topological Polar Surface Area: 101

6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024005504-500mg	6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine	1805335-15-2	97%	500mg	$970.20	2022-04-01
Alichem	A024005504-1g	6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine	1805335-15-2	97%	1g	$1,780.80	2022-04-01

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Additional information on 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine

Recent Advances in the Study of 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS: 1805335-15-2)

The compound 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS: 1805335-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro and difluoromethyl functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine, highlighting its efficient production via a multi-step reaction involving nitration and fluorination. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the study identified its potential as a building block for the synthesis of more complex molecules with enhanced bioactivity.

In another groundbreaking research effort, scientists investigated the compound's interaction with various biological targets. Molecular docking studies revealed that 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine exhibits high affinity for enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development. The study, conducted by a team at the University of Cambridge, utilized advanced computational models to predict the compound's binding modes and inhibitory effects, providing a solid foundation for future in vitro and in vivo studies.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate oxidative stress responses. A 2024 study published in Free Radical Biology and Medicine demonstrated that 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine acts as a scavenger of reactive oxygen species (ROS), protecting cells from oxidative damage. This finding opens new avenues for its use in therapies targeting neurodegenerative diseases and aging-related conditions, where oxidative stress plays a critical role.

The pharmaceutical industry has also taken note of this compound's potential. Several patents filed in 2023-2024 describe its incorporation into prodrug formulations designed to improve bioavailability and target specificity. These innovations highlight the versatility of 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine as a scaffold for drug design, with applications ranging from oncology to infectious diseases.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential side effects. Ongoing research aims to address these issues through structural modifications and the development of novel delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Amino-2-(difluoromethyl)-4-hydroxy-3-nitropyridine (CAS: 1805335-15-2) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical properties and diverse biological activities position it as a valuable tool for developing next-generation therapeutics. Future studies will likely focus on expanding its applications and overcoming current limitations, paving the way for its integration into mainstream medical practice.